Cas no 61228-09-9 (3-Heptyne, 5-methyl-)

• Product Name: 3-Heptyne, 5-methyl-
• CAS No: 61228-09-9
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 487576
• PubChem ID: 521962
• Update Time: 2025-04-19

3-Heptyne, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptyne, 5-methyl-
• 5-Methyl-3-heptyne
• 5-methylhept-3-yne
• UCTGGLKZKKZBNO-UHFFFAOYSA-N
• 61228-09-9
• DTXSID50334802
• 5-Methyl-3-heptyne #

• Inchi： 1S/C8H14/c1-4-6-7-8(3)5-2/h8H,4-5H2,1-3H3
• InChI Key： UCTGGLKZKKZBNO-UHFFFAOYSA-N
• SMILES： C(C#CCC)(C)CC

Computed Properties

• Exact Mass: 110.10962
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7585 (estimate)
• Melting Point: -86.55°C (estimate)
• Boiling Point: 126.55°C (estimate)
• Refractive Index: 1.4087 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes